Cas no 876130-70-0 (cis-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole)

Technical Introduction: cis-5-Methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole is a bicyclic pyrrolidine derivative featuring a rigid, fused-ring structure with a defined cis configuration. This scaffold is valued in medicinal chemistry for its constrained geometry, which enhances binding selectivity in drug design. The methyl substitution at the 5-position further modulates steric and electronic properties, making it a versatile intermediate for synthesizing bioactive compounds, particularly in targeting central nervous system (CNS) receptors or enzyme inhibitors. Its saturated ring system contributes to improved metabolic stability compared to planar heterocycles. The compound’s synthetic utility is underscored by its compatibility with further functionalization, enabling tailored modifications for structure-activity relationship (SAR) studies.
cis-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole structure
876130-70-0 structure
Product Name:cis-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole
CAS No:876130-70-0
MF:C7H14N2
MW:126.199461460114
MDL:MFCD21364421
CID:1056075
PubChem ID:51624593
Update Time:2025-05-24

cis-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole Chemical and Physical Properties

Names and Identifiers

    • cis-5-Methyl-1H-hexahydropyrrolo[3,4-b]pyrrole
    • cis-5-Methyloctahydropyrrolo[3,4-b]pyrrole
    • (3aS,6aS)-5-methyloctahydropyrrolo[3,4-b]pyrrole
    • (3aS,6aS)-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole
    • 6572AJ
    • (3aS,6aS)-5-methyl-octahydropyrrolo[3,4-b]pyrrole
    • cis-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole
    • AMY37445
    • AC1078
    • CS-0112649
    • EN300-6475250
    • AS-32658
    • cis-5-Methyl-1H-hexahydropyrrolo[3 pound not4-b]pyrrole
    • AKOS006356476
    • SCHEMBL1222704
    • rel-(3aS,6aS)-5-Methyloctahydropyrrolo[3,4-b]pyrrole
    • rac-(3aR,6aR)-5-methyl-octahydropyrrolo[3,4-b]pyrrole
    • 1176846-84-6
    • 876130-70-0
    • A862505
    • MFCD19220857
    • MFCD21364421
    • DB-189696
    • Pyrrolo[3,4-b]pyrrole, octahydro-5-methyl-, (3aR,6aR)-rel-
    • MDL: MFCD21364421
    • Inchi: 1S/C7H14N2/c1-9-4-6-2-3-8-7(6)5-9/h6-8H,2-5H2,1H3/t6-,7+/m0/s1
    • InChI Key: DLUDAUJQMXTXGQ-NKWVEPMBSA-N
    • SMILES: N1(C)C[C@@H]2[C@@H](CCN2)C1

Computed Properties

  • Exact Mass: 126.11600
  • Monoisotopic Mass: 126.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3
  • XLogP3: 0.1

Experimental Properties

  • PSA: 15.27000
  • LogP: 0.17660

cis-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole Pricemore >>

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Additional information on cis-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole

Comprehensive Overview of cis-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole (CAS No. 876130-70-0)

cis-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole (CAS No. 876130-70-0) is a bicyclic organic compound featuring a unique pyrrolo[2,3-c]pyrrole core structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile scaffold, which serves as a key intermediate in the synthesis of bioactive molecules. The cis-5-methyl configuration enhances its stereochemical stability, making it a valuable building block for drug discovery programs targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like cis-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole has surged, driven by advancements in medicinal chemistry and catalysis. Researchers frequently search for "pyrrolopyrrole derivatives" or "synthesis of bicyclic amines" to explore their applications in GPCR-targeted therapies and enzyme inhibition. This compound’s rigid framework aligns with the growing interest in conformationally restricted pharmacophores, a hot topic in AI-driven drug design.

The pyrrolo[2,3-c]pyrrole skeleton exhibits remarkable hydrogen-bonding capacity, a feature exploited in molecular recognition studies. Its lipophilic efficiency (LipE) and brain permeability metrics are often highlighted in forums discussing CNS drug development. Notably, the methyl group at the 5-position influences its metabolic stability, a critical factor for oral bioavailability—a frequent query among pharmacokinetics researchers.

From a synthetic perspective, CAS No. 876130-70-0 is synthesized via stereoselective cyclization or transition-metal-catalyzed methods, topics trending in green chemistry communities. Its chiral purity is pivotal for asymmetric synthesis, addressing the industry’s shift toward enantioselective catalysis. Laboratories often optimize its production using flow chemistry techniques to reduce waste, reflecting the sustainability focus in modern process chemistry.

Beyond pharmaceuticals, cis-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole finds niche applications in material science, particularly in organic semiconductors and ligand design for metal-organic frameworks (MOFs). Its electron-rich nitrogen atoms enable interactions with π-conjugated systems, a property explored in optoelectronic device research. These interdisciplinary applications resonate with searches for "nitrogen-rich scaffolds" and "functionalized heterocycles."

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques frequently discussed in structural elucidation forums. Its thermal stability and solubility profile are also critical parameters, often queried in preformulation studies. Regulatory databases emphasize its non-hazardous classification, aligning with REACH and FDA guidelines for safe handling.

In conclusion, cis-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole (CAS No. 876130-70-0) represents a multifaceted tool for drug discovery and advanced materials. Its integration into high-throughput screening libraries and computational modeling workflows underscores its relevance in precision medicine and industrial innovation. As research evolves, this compound continues to bridge gaps between chemical synthesis and biomedical applications.

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